N-(3,4-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide

• CAS No.: 617698-48-3
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)indol-1-yl]acetamide
• InChI: InChI=1S/C24H23N3O3S2/c1-4-11-26-23(30)21(32-24(26)31)20-17-7-5-6-8-18(17)27(22(20)29)13-19(28)25-16-10-9-14(2)15(3)12-16/h5-10,12H,4,11,13H2,1-3H3,(H,25,28)/b21-20-
• InChI Key: FMPMESLLBFQOQW-MRCUWXFGSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC(=C(C=C4)C)C)/SC1=S
• Canonical SMILES: CCCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC(=C(C=C4)C)C)SC1=S

Description

N-(3,4-dimethylphenyl)-2-[(3Z)-2-oxo-3-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)-2,3-dihydro-1H-indol-1-yl]acetamide is a structurally complex molecule featuring a hybrid scaffold combining indole, thiazolidinone, and acetamide moieties. Its design leverages the pharmacological relevance of indole derivatives, which are known for diverse bioactivities, including anticancer and anti-inflammatory properties . This compound’s synthesis involves multi-step reactions, including cyclization and coupling strategies analogous to those reported for related indole-thiazolidinone hybrids .

Comparison with Similar Compounds

Comparison with Similar Compounds

Bioactivity and Mechanism

• Indole-thiazolidinone hybrids: The thiazolidinone ring’s 2-thioxo group enhances hydrogen bonding with biological targets (e.g., kinases or DNA), while the 3-propyl group may improve membrane permeability compared to bulkier aryl substituents .
• Indole-oxadiazole derivatives: Oxadiazole’s electron-withdrawing nature increases metabolic stability but may reduce solubility compared to thiazolidinones .
• Thiosemicarbazides : The hydrazinecarbothioamide group in enables metal chelation, a mechanism less prominent in the target compound .

Physicochemical Properties

Property	Target Compound	Quinazolinone Analogue ()	Oxadiazole Analogue ()
Molecular Weight	~495 g/mol	~438 g/mol	~412 g/mol
LogP (Predicted)	3.8 (high)	2.9	2.5
Hydrogen Bond Acceptors	7	6	5
Aqueous Solubility	Low (thiazolidinone)	Moderate (quinazolinone)	Low (oxadiazole)

Crystallographic and Computational Insights

• The Z-configuration at the thiazolidinone-indole junction is critical for planar molecular geometry, favoring intercalation with DNA or enzyme active sites. SHELX software () has been pivotal in confirming such stereochemical details in related compounds .
• Hydrogen-bonding patterns (e.g., N–H···O and S···O interactions) stabilize the crystal lattice, as seen in analogous indole-thiosemicarbazides () .